Cas no 1211515-05-7 (Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-)

Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)- structure
1211515-05-7 structure
Product Name:Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
CAS No:1211515-05-7
MF:C6H5ClF2N2
MW:178.567g/molg/mol
MDL:MFCD28679982
CID:5177183
Update Time:2023-04-05

Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
    • 2-chloro-5-(1,1-difluoroethyl)pyrimidine
    • MDL: MFCD28679982
    • Inchi: 1S/C6H5ClF2N2/c1-6(8,9)4-2-10-5(7)11-3-4/h2-3H,1H3
    • InChI Key: OXZWUFYWXOINRR-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(C(F)(F)C)C=N1

Computed Properties

  • Exact Mass: 178.011
  • Monoisotopic Mass: 178.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2

Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1112226-1g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
1g
$885 2024-07-28
eNovation Chemicals LLC
Y1112226-5g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
5g
$1985 2024-07-28
eNovation Chemicals LLC
Y1112226-1g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
1g
$885 2025-02-21
eNovation Chemicals LLC
Y1112226-5g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
5g
$1985 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1602971-1g
2-Chloro-5-(1,1-difluoroethyl)pyrimidine
1211515-05-7 98%
1g
¥12357.00 2024-08-09
eNovation Chemicals LLC
Y1112226-1g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
1g
$885 2025-02-24
eNovation Chemicals LLC
Y1112226-5g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
5g
$1985 2025-02-24
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.